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  4. 6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide 6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Brand Name: Vulcanchem
CAS No.: 664999-46-6
VCID: VC0460754
InChI: InChI=1S/C20H18F3N3O2S/c1-28-11-7-5-10(6-8-11)9-25-18(27)17-16(24)14-15(20(21,22)23)12-3-2-4-13(12)26-19(14)29-17/h5-8H,2-4,9,24H2,1H3,(H,25,27)
SMILES: COC1=CC=C(C=C1)CNC(=O)C2=C(C3=C(C4=C(CCC4)N=C3S2)C(F)(F)F)N
Molecular Formula: C20H18F3N3O2S
Molecular Weight: 421.4g/mol

6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide

CAS No.: 664999-46-6

Main Products

VCID: VC0460754

Molecular Formula: C20H18F3N3O2S

Molecular Weight: 421.4g/mol

6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide - 664999-46-6

CAS No. 664999-46-6
Product Name 6-Amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Molecular Formula C20H18F3N3O2S
Molecular Weight 421.4g/mol
IUPAC Name 6-amino-N-[(4-methoxyphenyl)methyl]-8-(trifluoromethyl)-4-thia-2-azatricyclo[7.3.0.03,7]dodeca-1(9),2,5,7-tetraene-5-carboxamide
Standard InChI InChI=1S/C20H18F3N3O2S/c1-28-11-7-5-10(6-8-11)9-25-18(27)17-16(24)14-15(20(21,22)23)12-3-2-4-13(12)26-19(14)29-17/h5-8H,2-4,9,24H2,1H3,(H,25,27)
Standard InChIKey LPELJPPHTHQZOF-UHFFFAOYSA-N
SMILES COC1=CC=C(C=C1)CNC(=O)C2=C(C3=C(C4=C(CCC4)N=C3S2)C(F)(F)F)N
Canonical SMILES COC1=CC=C(C=C1)CNC(=O)C2=C(C3=C(C4=C(CCC4)N=C3S2)C(F)(F)F)N
PubChem Compound 1005644
Last Modified Nov 13 2021
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